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Compound of Interest

Compound Name: (1H-Pyrrole-2-carbonyl)glycine

Cat. No.: B3176204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of (1H-
Pyrrole-2-carbonyl)glycine. Due to the limited availability of specific experimental data for this

compound in public literature, this guide combines theoretical physicochemical properties with

established methodologies for assessing the solubility and stability of related pyrrole and N-

acylglycine derivatives. The protocols and data presented herein are intended to serve as a

foundational resource for researchers initiating studies with (1H-Pyrrole-2-carbonyl)glycine.

Physicochemical Properties
(1H-Pyrrole-2-carbonyl)glycine is a derivative of the amino acid glycine.[1] Its structure,

consisting of a pyrrole ring linked to glycine via an amide bond, influences its physicochemical

properties.

Property Value Source

Molecular Formula C₇H₈N₂O₃ [2]

Molecular Weight 168.15 g/mol [2][3]

Calculated LogP -0.1 [2]

Hydrogen Bond Donors 3 [2]

Hydrogen Bond Acceptors 4 [2]
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Note: LogP is a calculated value and serves as an indicator of lipophilicity.

Solubility Profile
Specific quantitative solubility data for (1H-Pyrrole-2-carbonyl)glycine in various solvents is

not extensively reported. However, based on its structure and the general solubility of related

compounds, a qualitative solubility profile can be inferred. The presence of both a carboxylic

acid and amide functional groups suggests some degree of polarity.

Table 2: Qualitative Solubility of (1H-Pyrrole-2-carbonyl)glycine

Solvent Expected Solubility Rationale

Water Sparingly soluble to soluble

The glycine moiety and polar

functional groups may impart

some aqueous solubility.

However, the pyrrole ring is

more hydrophobic.

Phosphate-Buffered Saline

(PBS)
Likely similar to water

Solubility is expected to be pH-

dependent due to the

carboxylic acid group.

Dimethyl Sulfoxide (DMSO) Soluble

DMSO is a polar aprotic

solvent capable of dissolving a

wide range of organic

molecules.

Ethanol Soluble

Ethanol is a polar protic

solvent that can engage in

hydrogen bonding.

Methanol Soluble
Similar to ethanol, methanol is

a polar protic solvent.

Stability Profile
The stability of (1H-Pyrrole-2-carbonyl)glycine is influenced by its pyrrole ring and the amide

linkage. Pyrrole-containing compounds are known to be susceptible to oxidation and
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polymerization, often accelerated by exposure to air and light. The amide bond can be

susceptible to hydrolysis under strong acidic or basic conditions.

Table 3: Predicted Stability of (1H-Pyrrole-2-carbonyl)glycine under Stress Conditions

Condition Expected Stability
Potential Degradation
Pathway

Acidic (e.g., pH 1-3) Moderate to Low Amide bond hydrolysis.

Neutral (e.g., pH 6-8) High Generally stable.

Basic (e.g., pH 10-13) Moderate to Low Amide bond hydrolysis.

Oxidative (e.g., H₂O₂) Low
Oxidation and polymerization

of the pyrrole ring.

Photolytic (e.g., UV light) Low to Moderate
Photodegradation of the

pyrrole ring.

Thermal (e.g., elevated temp.) Moderate

Potential for increased

degradation rates, especially in

solution.

For optimal stability, it is recommended to store (1H-Pyrrole-2-carbonyl)glycine as a solid at

low temperatures (e.g., -20°C), protected from light and moisture. Solutions should be prepared

fresh and, if storage is necessary, kept at low temperatures and under an inert atmosphere.

Experimental Protocols
The following are detailed methodologies for determining the solubility and stability of (1H-
Pyrrole-2-carbonyl)glycine.

Solubility Determination: Shake-Flask Method
This method determines the thermodynamic equilibrium solubility.

Materials:

(1H-Pyrrole-2-carbonyl)glycine
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Selected solvents (e.g., water, PBS pH 7.4, DMSO, ethanol)

Scintillation vials or glass tubes

Orbital shaker or vortex mixer

Centrifuge

Analytical balance

HPLC-UV or other suitable analytical method for quantification

Procedure:

Add an excess amount of (1H-Pyrrole-2-carbonyl)glycine to a vial containing a known

volume of the desired solvent. The excess solid should be clearly visible.

Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or

37°C).

Agitate the samples for a sufficient time to reach equilibrium (typically 24-72 hours).

After equilibration, visually inspect the samples to ensure excess solid remains.

Centrifuge the samples at high speed to pellet the undissolved solid.

Carefully remove an aliquot of the supernatant.

Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical method.

Quantify the concentration of (1H-Pyrrole-2-carbonyl)glycine in the diluted sample using a

validated analytical method (e.g., HPLC-UV).

Calculate the solubility in mg/mL or mM.

Stability Assessment: Forced Degradation Study
This study evaluates the stability of the compound under various stress conditions.
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Materials:

(1H-Pyrrole-2-carbonyl)glycine

Solutions of HCl (e.g., 0.1 N), NaOH (e.g., 0.1 N), and H₂O₂ (e.g., 3%)

Buffers of various pH values

Photostability chamber

Oven

HPLC system with a UV or MS detector

Validated stability-indicating HPLC method

Procedure:

Preparation of Stock Solutions: Prepare a stock solution of (1H-Pyrrole-2-carbonyl)glycine
in a suitable solvent (e.g., methanol or acetonitrile).

Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and incubate at a specific temperature

(e.g., 60°C) for a defined period.

Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and incubate at room temperature

or a slightly elevated temperature for a defined period.

Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep it at room

temperature, protected from light, for a defined period.

Photostability: Expose a solution and solid sample of the compound to light in a

photostability chamber according to ICH guidelines.

Thermal Degradation: Place a solution and solid sample of the compound in an oven at an

elevated temperature (e.g., 60°C).

Sample Analysis: At specified time points, withdraw samples from each stress condition,

neutralize if necessary, and dilute to an appropriate concentration. Analyze the samples
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using a validated stability-indicating HPLC method.

Data Evaluation: Monitor for the appearance of new peaks (degradants) and a decrease in

the peak area of the parent compound. Calculate the percentage of degradation.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for assessing the solubility and stability of a

research compound like (1H-Pyrrole-2-carbonyl)glycine.
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Caption: Workflow for solubility and stability assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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